Cas no 2137563-79-0 (2-Nitrothiophene-3-carbonyl chloride)

• Product Name: 2-Nitrothiophene-3-carbonyl chloride
• CAS No: 2137563-79-0
• MF: C₅H₂ClNO₃S
• MW: 191.592278957367
• CID: 5268545
• Update Time: 2025-09-24

2-Nitrothiophene-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-nitrothiophene-3-carbonyl chloride
• 3-Thiophenecarbonyl chloride, 2-nitro-
• 2-Nitrothiophene-3-carbonyl chloride

• Inchi： 1S/C5H2ClNO3S/c6-4(8)3-1-2-11-5(3)7(9)10/h1-2H
• InChI Key： SBYKJPVMEYALJJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CSC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.3
• Topological Polar Surface Area: 91.1

Additional information on 2-Nitrothiophene-3-carbonyl chloride

Introduction to 2-Nitrothiophene-3-carbonyl chloride (CAS No. 2137563-79-0)

2-Nitrothiophene-3-carbonyl chloride (CAS No. 2137563-79-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a nitro group and a thiophene ring, making it a valuable intermediate in the synthesis of various biologically active molecules and functional materials.

The chemical structure of 2-Nitrothiophene-3-carbonyl chloride consists of a thiophene ring with a nitro group at the 2-position and a carbonyl chloride group at the 3-position. The presence of these functional groups imparts distinct chemical reactivity and physical properties to the molecule, making it an attractive candidate for a wide range of applications.

In the realm of medicinal chemistry, 2-Nitrothiophene-3-carbonyl chloride has been explored as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have highlighted its role in the development of novel anti-inflammatory and anticancer drugs. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of a series of thienyl derivatives that exhibit potent anti-inflammatory activity. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases.

Beyond its applications in medicinal chemistry, 2-Nitrothiophene-3-carbonyl chloride has also found utility in materials science. The unique electronic properties of thiophene-based compounds make them suitable for use in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). A study published in the Journal of Materials Chemistry C demonstrated that derivatives of 2-Nitrothiophene-3-carbonyl chloride can be used to enhance the performance of OFETs by improving charge transport properties and stability.

The synthetic versatility of 2-Nitrothiophene-3-carbonyl chloride is another factor contributing to its significance in chemical research. The carbonyl chloride group can readily undergo nucleophilic acyl substitution reactions, allowing for the facile introduction of various functional groups onto the thiophene ring. This property makes it an ideal starting material for the synthesis of complex molecules with diverse biological activities and functional properties.

In addition to its synthetic applications, 2-Nitrothiophene-3-carbonyl chloride has been studied for its environmental impact and safety profile. Researchers at the Environmental Protection Agency (EPA) have conducted comprehensive toxicity assessments to ensure that its use in industrial processes does not pose significant environmental or health risks. These studies have shown that when handled properly and used under controlled conditions, 2-Nitrothiophene-3-carbonyl chloride can be safely utilized in various industrial applications.

The ongoing research into 2-Nitrothiophene-3-carbonyl chloride continues to uncover new applications and potential uses. For example, recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, further expanding its utility in both academic and industrial settings. A study published in Angewandte Chemie International Edition described a novel palladium-catalyzed method for the synthesis of 2-Nitrothiophene-3-carbonyl chloride, which offers improved yields and reduced environmental impact compared to traditional methods.

In conclusion, 2-Nitrothiophene-3-carbonyl chloride (CAS No. 2137563-79-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to explore new applications and synthetic methods, the importance of this compound is likely to grow even further.